N-(4-fluorophenyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C16H12FN3O3/c17-11-3-5-12(6-4-11)18-15(21)10-20-16(22)8-7-13(19-20)14-2-1-9-23-14/h1-9H,10H2,(H,18,21)
• InChI Key: ZWHZXZKFFPEACZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O3
• Molecular Weight: 313.28 g/mol

Description

N-(4-fluorophenyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as FP-1 and has been extensively studied for its various properties.

Mechanism of Action

The mechanism of action of FP-1 is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the activity of COX-2, FP-1 may reduce inflammation and pain.
Biochemical and Physiological Effects:
FP-1 has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. FP-1 has also been shown to inhibit the activity of acetylcholinesterase, which is an enzyme involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting the activity of acetylcholinesterase, FP-1 may increase the levels of acetylcholine in the brain, which may improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using FP-1 in lab experiments is its potential therapeutic applications. FP-1 has been shown to exhibit various pharmacological activities, which make it a promising candidate for drug development. However, one of the limitations of using FP-1 in lab experiments is its low solubility in water, which may limit its bioavailability.

Future Directions

There are several future directions for the research on FP-1. One of the future directions is to study the structure-activity relationship of FP-1 to identify the key structural features responsible for its pharmacological activities. Another future direction is to study the potential of FP-1 as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the development of novel formulations of FP-1 with improved solubility and bioavailability may also be a future direction for research.

Synthesis Methods

The synthesis of FP-1 involves the reaction of 4-fluoroaniline with 2-furylacrylic acid to form the intermediate 4-fluoro-N-(2-furyl)-3-oxobutanamide. This intermediate is then reacted with hydrazine hydrate to form 4-fluoro-N-(2-furyl)-3-hydrazinobutanamide, which is further reacted with ethyl chloroacetate to obtain the final product, N-(4-fluorophenyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide.

Scientific Research Applications

FP-1 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. FP-1 has also been studied for its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.